N~1~,N~3~-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide

• IUPAC Name: N,N'-bis(2,4-difluorophenyl)-2-[(E)-methoxyiminomethyl]propanediamide
• InChI: InChI=1S/C17H13F4N3O3/c1-27-22-8-11(16(25)23-14-4-2-9(18)6-12(14)20)17(26)24-15-5-3-10(19)7-13(15)21/h2-8,11H,1H3,(H,23,25)(H,24,26)/b22-8+
• InChI Key: VCQNKFSZTLXGOA-GZIVZEMBSA-N
• Canonical SMILES: CON=CC(C(=O)NC1=C(C=C(C=C1)F)F)C(=O)NC2=C(C=C(C=C2)F)F
• Isomeric SMILES: CO/N=C/C(C(=O)NC1=C(C=C(C=C1)F)F)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H13F4N3O3
• Molecular Weight: 383.30 g/mol

Description

N~1~,N~3~-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide, commonly referred to as DFP-10825, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

1. HLö 7 Dimethanesulfonate and Organophosphorus Compound Reactivation

HLö 7 dimethanesulfonate, a compound structurally related to N1,N3-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide, has shown efficacy as a broad-spectrum reactivator against toxic organophosphorus compounds. This compound has been synthesized through a new route, substituting the carcinogenic bis(chloromethyl)ether with the non-mutagenic bis(methylsulfonoxymethyl)ether, suggesting potential for safer synthesis methods in related compounds (Eyer et al., 2005).

2. Trifluoroacetylation by Bis (Acylamides)

Research involving acylation with bis(acylamides), similar to the structure of N1,N3-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide, has demonstrated the utility of these compounds for trifluoroacetylation of amine, hydroxyl, and thiol groups. This process can occur under mild, non-acidic conditions, highlighting the versatility of similar compounds in chemical synthesis (Donike, 1973).

3. Ionic Liquids in Electrochemical Capacitor Applications

Compounds structurally related to N1,N3-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide have been studied for their role in forming ionic liquids, particularly in applications involving electrochemical capacitors. These ionic liquids display properties like wide potential windows and high ionic conductivity, indicating their potential in advanced energy storage technologies (Sato, Masuda, & Takagi, 2004).

4. Analytical Applications in Liquid Chromatography

Research on ionic liquids similar to N1,N3-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide has shown their effectiveness in improving the separation and quantization of aromatic amines in hair dyes when used in liquid chromatography coupled to electrochemical detection. This demonstrates the compound's potential utility in enhancing analytical methodologies (Lizier & Zanoni, 2012).

5. Organometallic Complexes in Polymerization

Related bis(iminomethyl)pyrroles, which share some structural features with N1,N3-bis(2,4-difluorophenyl)-2-[(methoxyimino)methyl]malonamide, have been used to form yttrium complexes. These complexes have shown potential as initiators in ε-caprolactone polymerization, indicating the compound's possible applications in material science and polymer chemistry (Matsuo, Mashima, & Tani, 2001).